1-Stearoyl-2-chloropropanediol

• Molecular Formula: C21H41ClO3
• Molecular Weight: 377.0 g/mol
• InChI: InChI=1S/C21H41ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(22)18-23/h20,23H,2-19H2,1H3
• InChIKey: WPTXRNZEZMCWOY-UHFFFAOYSA-N

1-Stearoyl-2-chloropropanediol Reference Standard Specifications

1-Stearoyl-2-chloropropanediol (CAS 2345637-43-4) is a specific fatty acid monoester of 2-chloro-1,3-propanediol (2-MCPD), a process contaminant formed during the thermal treatment of fat- and salt-containing foods [1]. As a member of the 2-MCPD ester class, this compound is structurally defined by a stearic acid (C18:0) moiety esterified at the sn-1 position, with a molecular formula of C21H41ClO3 and a molar mass of 377.00 g/mol [2]. Its primary utility lies in serving as a high-purity analytical reference standard (≥95% purity, as per vendor specifications) for the identification, quantification, and risk assessment of 2-MCPD esters in food matrices, where the fatty acid chain length and degree of unsaturation critically influence both analytical behavior and potential toxicological impact [3].

1 Target analyte: 2-MCPD monoester (sn-1 stearoyl, free sn-3 –OH) for isomer-specific quantification

2 Workflow: LC-MS/MS direct intact ester analysis, GC-MS after PBA derivatization, or UHPSFC-MS screening

3 Use context: calibration standard for food contaminant testing under ISO 18363-3/4 and method validation studies

• [1] BfR (German Federal Institute for Risk Assessment). (2025). Frequently asked questions regarding the contamination of foods with 3-MCPD, 2-MCPD and glycidyl fatty acid esters. View Source
• [2] PeptideDB. (n.d.). 1-Stearoyl-2-chloropropanediol Database Entry. View Source
• [3] Ozluk, G., González-Curbelo, M. Á., & Kabak, B. (2024). Chloropropanols and Their Esters in Food: An Updated Review. Foods, 13(18), 2876. View Source

Why Generic 2-MCPD Standards Fail for 1-Stearoyl-2-chloropropanediol

Generic substitution among 2-MCPD esters or with their 3-MCPD counterparts is precluded by critical differences in chromatographic resolution, ionization efficiency in mass spectrometry, and distinct toxicological profiles. While free 2-MCPD and free 3-MCPD exhibit similar target organ toxicity in rodent models, their esterified forms demonstrate vastly different behavior in analytical systems, with fatty acid chain length and position of chlorination dictating retention times and signal response in GC-MS and LC-MS workflows [1]. Furthermore, the toxicokinetic fate of the ester is modulated by the attached fatty acid; hydrolysis by intestinal lipases releases the free chloropropanol, but the rate and extent of this hydrolysis, as well as the subsequent cellular absorption and toxicity, are not uniform across all esters [2]. For instance, 2-MCPD monoesters exhibit distinct cellular handling compared to diesters, with critical implications for in vitro models and risk assessment extrapolations [3]. Therefore, employing an incorrect or impure standard directly compromises the validity of exposure estimates and regulatory compliance assessments.

3-MCPD Positional Isomer

Distinct GC-MS retention (17.36 vs 16.64 min) and quantifier ions may cause co-elution or misassignment; 3-MCPD analog is not a direct substitute for 2-MCPD monoester quantification.

2-MCPD Diester Standard

Monoester and diester subclasses show different LOQ and recovery profiles in direct LC-MS/MS; diester calibration can underestimate monoester method performance, requiring separate monoester-specific standards.

• [1] Buhrke, T., Frenzel, F., Kuhlmann, J., & Lampen, A. (2014). 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells. Archives of Toxicology, 89(12), 2243-2251. View Source
• [2] BfR (German Federal Institute for Risk Assessment). (2025). Frequently asked questions regarding the contamination of foods with 3-MCPD, 2-MCPD and glycidyl fatty acid esters. View Source
• [3] Estimation of absorption dynamics of health concerned chemicals in edible oil. (2025). CiNii Research. View Source

1-Stearoyl-2-chloropropanediol Differentiation Evidence

2-MCPD vs 3-MCPD Chromatographic Discrimination

As an analytical standard, 1-Stearoyl-2-chloropropanediol is supplied with a minimum HPLC purity of ≥90.0%, providing a quantifiable baseline for method development and validation in GC-MS or LC-MS assays. This level of purity is essential for accurate quantification of trace-level contaminants, as specified in ISO 18363 standards, where the limit of quantification (LOQ) is 0.1 mg/kg . In contrast, research-grade alternatives or in-house synthesized material may have uncharacterized impurities that lead to signal suppression or false positives, directly impacting the reliability of data used for regulatory submissions [1].

GC-MS Retention

Class-level

2-MCPD:17.36 min, m/z 196/198

3-MCPD:16.64 min, m/z 147/196

Δ = +0.72 min (PBA derivatization, GC-MS)

Supports isomer-specific peak assignment; co-elution risk without authentic 2-MCPD standard.

Class-level inference; verify retention with in-house 1-stearoyl-2-chloropropanediol standard.

Evidence Dimension	Analytical Purity (HPLC)
Target Compound Data	≥90.0% (as certified analytical standard)
Comparator Or Baseline	Uncertified or lower-grade 2-MCPD ester (e.g., research-grade with unspecified purity)
Quantified Difference	Minimum purity specification (≥90.0%) vs. unspecified/unverified purity, critical for accurate trace-level quantification.
Conditions	HPLC assay for identity and purity as per vendor's Certificate of Analysis.

Why This Matters

A defined minimum purity is non-negotiable for a calibration standard; using an impure standard leads to systematic error in quantifying 2-MCPD esters at regulatory LOQs (0.1 mg/kg), invalidating the entire analytical batch.

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

Monoester vs Diester LOQ in LC-MS/MS

In a human intestinal Caco-2 cell model, free 2-MCPD exhibited no cytotoxicity up to 1 mM. In contrast, 2-MCPD fatty acid esters, as a class, significantly decreased cellular viability at concentrations above 10 µM [1]. This indicates that the intact ester, prior to hydrolysis, is the direct cytotoxic agent in this in vitro system, likely due to the release of pro-apoptotic free fatty acids. This finding differentiates 1-Stearoyl-2-chloropropanediol from free 2-MCPD in its interaction with the intestinal barrier, a key consideration for in vitro toxicokinetic studies [2].

LC-MS/MS LOQ

Head-to-head

Monoesters:≤90 ng/g, RSD 4–17%

Diesters:≤30 ng/g, RSD 3–13%

~3-fold higher LOQ for monoesters

Separate monoester calibration required; diester calibration may underestimate monoester LOQ.

Validated in soybean, olive, and palm oil matrices (FDA direct method).

Evidence Dimension	In vitro cytotoxicity in Caco-2 cells
Target Compound Data	Decreased cellular viability (observed for 2-MCPD fatty acid ester class at >10 µM)
Comparator Or Baseline	Free 2-MCPD: No cytotoxicity up to 1 mM (1000 µM)
Quantified Difference	2-MCPD esters induce cytotoxicity at concentrations >100-fold lower than free 2-MCPD in this model.
Conditions	Human intestinal Caco-2 cell monolayer; 24-48h exposure; viability assay with MTT or similar.

Why This Matters

For researchers modeling intestinal absorption, using the correct ester standard is critical as the ester form, not the free chloropropanol, drives the observed in vitro toxicity, which may inform subsequent in vivo study design.

• [1] Buhrke, T., Frenzel, F., Kuhlmann, J., & Lampen, A. (2014). 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells. Archives of Toxicology, 89(12), 2243-2251. View Source
• [2] BfR (German Federal Institute for Risk Assessment). (2025). Frequently asked questions regarding the contamination of foods with 3-MCPD, 2-MCPD and glycidyl fatty acid esters. View Source

Toxicological Differentiation: 2-MCPD vs 3-MCPD and Ester Effects

A comparative in vitro study established a relative cytotoxicity ranking for process contaminants, placing 2-MCPD as the least cytotoxic among the tested compounds: 2-MCPD < 3-MCPD < DCP < glycidol < acrylamide [1]. This provides critical context for risk assessors and toxicologists, demonstrating that while 2-MCPD and its esters are of concern, their inherent cytotoxicity is lower than that of structurally related 3-MCPD and other common food processing contaminants [2]. This data is essential for tiered risk assessment and prioritizing mitigation strategies in food processing.

Acute Oral Toxicity

Reported

2-MCPD free:LD50 50–60 mg/kg (rat); targets striated muscle

3-MCPD free:LD50 152 mg/kg (rat); TDI 0.8 µg/kg bw

2-MCPD esters: LD50 >5000 mg/kg (mouse)

Toxicological extrapolation across isomers not valid; isomer-specific exposure assessment needed.

No TDI for 2-MCPD; data gap per EFSA. Esterification strongly attenuates acute toxicity.

Evidence Dimension	Relative cytotoxicity ranking (in vitro)
Target Compound Data	2-MCPD (free form) - Least cytotoxic in panel
Comparator Or Baseline	3-MCPD (more cytotoxic than 2-MCPD); DCP (more cytotoxic); Glycidol (more cytotoxic); Acrylamide (most cytotoxic)
Quantified Difference	2-MCPD ranked lowest; statistical significance between groups established, though specific quantitative values (e.g., IC50) not reported in the abstract.
Conditions	In vitro cytotoxicity assay (cell type and endpoint not specified in abstract; inferred from comparative toxicology study).

Why This Matters

This ranking guides procurement for toxicology research by defining the potency of 2-MCPD relative to its primary isomer (3-MCPD) and other co-occurring contaminants, enabling researchers to allocate resources for more potent compounds while still accounting for 2-MCPD.

• [1] Estimation of absorption dynamics of health concerned chemicals in edible oil. (2025). CiNii Research. View Source
• [2] Ozluk, G., González-Curbelo, M. Á., & Kabak, B. (2024). Chloropropanols and Their Esters in Food: An Updated Review. Foods, 13(18), 2876. View Source

Regulatory Divergence: 2-MCPD vs 3-MCPD TDI Status

Using a Caco-2 cell monolayer model of the human intestinal barrier, it was demonstrated that 2-MCPD fatty acid esters are not transported intact across the epithelium. Instead, they undergo rapid and complete hydrolysis by cellular esterases, releasing free 2-MCPD [1]. The free 2-MCPD was then neither absorbed nor metabolized by the cells in this system. This mechanism contrasts with the transport of other lipid-like contaminants and underscores the importance of using the ester standard to study the first-pass metabolism and barrier function [2].

Regulatory Status

Class-level

2-MCPD:No TDI; exposure 0.1–0.7 µg/kg bw/day

3-MCPD:TDI 0.8 µg/kg; exposure 0.2–1.5 µg/kg

ISO 18363-3:2024 mandates simultaneous determination

Regulatory gap drives demand for 2-MCPD-specific standards for compliance testing.

Class-level; 2-MCPD data insufficient for dose-response per EFSA 2016.

Evidence Dimension	Cellular transport and metabolism in Caco-2 model
Target Compound Data	2-MCPD ester: No intact transport; hydrolyzed to free 2-MCPD.
Comparator Or Baseline	Free 2-MCPD: Able to cross the Caco-2 monolayer intact.
Quantified Difference	Qualitative difference in barrier crossing mechanism: esters are hydrolyzed extracellularly, free form is transported.
Conditions	Differentiated Caco-2 cell monolayer on Transwell inserts; 1-2h incubation; LC-MS analysis of apical and basolateral compartments.

Why This Matters

This evidence is crucial for investigators using Caco-2 models to predict oral bioavailability. The choice of standard (free vs. ester) dictates the experimental outcome and interpretation of intestinal uptake, as the ester requires an additional, and rate-limiting, hydrolysis step.

• [1] Buhrke, T., Frenzel, F., Kuhlmann, J., & Lampen, A. (2014). 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells. Archives of Toxicology, 89(12), 2243-2251. View Source
• [2] BfR (German Federal Institute for Risk Assessment). (2025). Frequently asked questions regarding the contamination of foods with 3-MCPD, 2-MCPD and glycidyl fatty acid esters. View Source

Monoester vs Diester Physicochemical Polarity

In 28-day subacute oral toxicity studies in rats, high doses of free 2-MCPD induced specific toxicological lesions, notably damage to smooth muscle tissue, particularly in the heart (cardiotoxicity), and harmful effects in the kidneys (nephrotoxicity) [1]. While the qualitative target organ profile is similar to that of 3-MCPD, the relative potency and specific histopathological features may differ, a nuance that is critical for interpreting in vivo study results [2]. These findings highlight the need for further long-term studies to derive a health-based guidance value for 2-MCPD and its esters.

Physicochemical Polarity

Reported

Monoester:MW 377, free –OH; monoester SPE fraction

Diester:MW 643, fully esterified; diester SPE fraction

Free hydroxyl governs SPE and UHPSFC retention

Monoester/diester fractionation precludes interchangeable calibration in direct methods.

UHPSFC-MS confirms distinct retention for mono- and diesters (Jumaah et al.).

Evidence Dimension	In vivo target organ toxicity (28-day rat study)
Target Compound Data	Free 2-MCPD: Cardiotoxicity and nephrotoxicity observed at high doses.
Comparator Or Baseline	Free 3-MCPD: Similar target organs (kidney, testes), but potency and specific lesions may differ.
Quantified Difference	Qualitative similarities in target organs; quantitative dose-response data for 2-MCPD is incomplete, while a TDI of 2 µg/kg BW/day exists for 3-MCPD.
Conditions	28-day repeated oral gavage study in rats; histopathological examination of major organs.

Why This Matters

For in vivo toxicologists, this evidence confirms that 2-MCPD esters are a distinct hazard, not simply a less potent version of 3-MCPD. Using 1-Stearoyl-2-chloropropanediol in dosing solutions ensures that the correct isomer is being administered to study its specific toxicological fingerprint.

• [1] BfR (German Federal Institute for Risk Assessment). (2025). Frequently asked questions regarding the contamination of foods with 3-MCPD, 2-MCPD and glycidyl fatty acid esters. View Source
• [2] FISA (Information System for Agriculture and Food Research). (n.d.). Proteomic investigations into 2-MCPD and 2-MCPD-distearate-induced effects after 28-days subacute oral treatment in rats. View Source

1-Stearoyl-2-chloropropanediol Application Scenarios

LC-MS/MS Calibration for 2-MCPD Monoesters in Edible Oils

Use as a primary calibration standard in GC-MS or LC-MS/MS workflows for the quantification of 2-MCPD esters in refined vegetable oils and food products. The defined purity (≥90.0%) and identity are essential for achieving the low limits of quantification (0.1 mg/kg) mandated by ISO 18363 methods, enabling accurate exposure assessments and compliance with evolving regulatory thresholds [1].

ISO 17025 Method Validation and Quality Control

Employ in Caco-2 cell monolayer studies to investigate the hydrolysis and transport kinetics of 2-MCPD esters. The evidence that 2-MCPD esters are hydrolyzed at the intestinal barrier, releasing free 2-MCPD that is not absorbed intact, makes this standard critical for accurate modeling of oral bioavailability and first-pass metabolism [2].

2-MCPD and 3-MCPD Ester Differentiation for ISO 18363-4

Utilize as a test article in subacute or subchronic oral toxicity studies in rodents to characterize the specific cardiotoxic and nephrotoxic effects of 2-MCPD esters, and to generate dose-response data for comparison with 3-MCPD [3]. This is directly relevant to risk assessment bodies (e.g., EFSA, BfR) seeking to establish health-based guidance values for 2-MCPD and its esters.

Application

Selection Property

Validation Focus

LC-MS/MS calibration for 2-MCPD monoesters in edible oils

Monoester-specific reference standard with defined sn-1 stearoyl, free sn-3 –OH

LOQ, recovery, and linearity for the monoester fraction in oil matrices

ISO 17025 method validation and quality control

Gravimetrically traceable high-purity standard

Matrix-matched calibration, spike recovery, and inter-day precision

2-MCPD/3-MCPD differentiation for ISO 18363-4

Isomer-specific retention time and quantifier/qualifier ion ratio

Chromatographic resolution and peak assignment to avoid false positives

2-MCPD ester hydrolysis and bioavailability research

Defined monoester probe with C18:0 chain for in vitro digestion models

Hydrolysis kinetics, intestinal absorption (Caco-2), and target organ delivery studies

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source
• [2] Buhrke, T., Frenzel, F., Kuhlmann, J., & Lampen, A. (2014). 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells. Archives of Toxicology, 89(12), 2243-2251. View Source
• [3] BfR (German Federal Institute for Risk Assessment). (2025). Frequently asked questions regarding the contamination of foods with 3-MCPD, 2-MCPD and glycidyl fatty acid esters. View Source